1-(3-methylpiperidin-1-yl)-2-(pyrimidin-2-yloxy)ethan-1-one

• IUPAC Name: 1-(3-methylpiperidin-1-yl)-2-pyrimidin-2-yloxyethanone
• InChI: InChI=1S/C12H17N3O2/c1-10-4-2-7-15(8-10)11(16)9-17-12-13-5-3-6-14-12/h3,5-6,10H,2,4,7-9H2,1H3
• InChI Key: CAJOSAKLFPRAOQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)C(=O)COC2=NC=CC=N2
• Molecular Formula: C12H17N3O2
• Molecular Weight: 235.28 g/mol

Description

1-(3-Methylpiperidin-1-yl)-2-(pyrimidin-2-yloxy)ethan-1-one, also known as 1-Methyl-3-piperidin-2-yl-2-pyrimidin-2-yloxyethane, is a heterocyclic compound that has attracted considerable interest in recent years due to its potential applications in medicinal chemistry, biochemistry, and materials science. This compound has a unique structure consisting of three rings, two pyrimidines and one piperidine, that are connected by an oxygen atom. The structure of 1-Methyl-3-piperidin-2-yl-2-pyrimidin-2-yloxyethane is highly versatile, allowing it to be used in a variety of different applications.

Scientific Research Applications

1-(3-methylpiperidin-1-yl)-2-(pyrimidin-2-yloxy)ethan-1-oneiperidin-2-yl-2-pyrimidin-2-yloxyethane has been studied extensively in various scientific research applications. This compound has been found to possess anti-inflammatory, anti-oxidative, and anti-cancer activity. Additionally, it has been used to study the effects of oxidative stress on cells and to investigate the role of oxidative stress in the development of diseases. It has also been used in the study of the mechanism of action of drugs, as well as in the development of new drugs. In addition, this compound has been studied for its potential use in the treatment of neurological disorders, such as Parkinson’s disease, Alzheimer’s disease, and Huntington’s disease.

Mechanism of Action

The mechanism of action of 1-(3-methylpiperidin-1-yl)-2-(pyrimidin-2-yloxy)ethan-1-oneiperidin-2-yl-2-pyrimidin-2-yloxyethane is not yet fully understood. However, it is believed to act through a variety of pathways. For example, this compound has been found to inhibit the production of pro-inflammatory cytokines and to reduce the activity of enzymes involved in the production of reactive oxygen species. Additionally, it has been found to inhibit the activity of enzymes involved in the production of nitric oxide, which is an important mediator of inflammation.
Biochemical and Physiological Effects
1-(3-methylpiperidin-1-yl)-2-(pyrimidin-2-yloxy)ethan-1-oneiperidin-2-yl-2-pyrimidin-2-yloxyethane has been found to possess a variety of biochemical and physiological effects. For example, this compound has been found to reduce inflammation, oxidative stress, and the production of pro-inflammatory cytokines. Additionally, it has been found to reduce the activity of enzymes involved in the production of nitric oxide, which is an important mediator of inflammation. Furthermore, this compound has been found to possess anti-cancer activity and to be effective in the treatment of neurological disorders, such as Parkinson’s disease, Alzheimer’s disease, and Huntington’s disease.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(3-methylpiperidin-1-yl)-2-(pyrimidin-2-yloxy)ethan-1-oneiperidin-2-yl-2-pyrimidin-2-yloxyethane in laboratory experiments are numerous. Firstly, this compound is highly versatile and can be used in a variety of different applications. Additionally, this compound is relatively inexpensive and easy to obtain. Furthermore, it is non-toxic and has been found to possess a variety of beneficial biochemical and physiological effects.
The major limitation of using 1-(3-methylpiperidin-1-yl)-2-(pyrimidin-2-yloxy)ethan-1-oneiperidin-2-yl-2-pyrimidin-2-yloxyethane in laboratory experiments is that the mechanism of action of this compound is not yet fully understood. Additionally, this compound has not been extensively studied in humans, and therefore its safety and efficacy in humans is not yet known.

Future Directions

The potential applications of 1-(3-methylpiperidin-1-yl)-2-(pyrimidin-2-yloxy)ethan-1-oneiperidin-2-yl-2-pyrimidin-2-yloxyethane are numerous, and there are many exciting future directions for research. For example, further research is needed to better understand the mechanism of action of this compound and to determine its safety and efficacy in humans. Additionally, further research is needed to investigate the potential applications of this compound in the treatment of neurological disorders, such as Parkinson’s disease, Alzheimer’s disease, and Huntington’s disease. Furthermore, this compound may have potential applications in the development of new drugs and in the study of the effects of oxidative stress on cells. Finally, further research is needed to investigate the potential applications of this compound in the fields of medicinal chemistry, biochemistry, and materials science.

Synthesis Methods

1-(3-methylpiperidin-1-yl)-2-(pyrimidin-2-yloxy)ethan-1-oneiperidin-2-yl-2-pyrimidin-2-yloxyethane can be synthesized in a laboratory setting using a variety of different methods. One common method involves the reaction of 3-methylpiperidine with 2-pyrimidin-2-yloxyethan-1-one. This reaction occurs in the presence of a base, such as sodium hydroxide, to form 1-(3-methylpiperidin-1-yl)-2-(pyrimidin-2-yloxy)ethan-1-oneiperidin-2-yl-2-pyrimidin-2-yloxyethane. Other methods of synthesis involve the use of different reagents, such as bromoacetaldehyde, ethyl acetoacetate, and ethyl bromoacetate.